Cas no 2580186-82-7 (5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno2,3-dpyrimidine-6-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno2,3-dpyrimidine-6-carboxylic acid
• CAS No: 2580186-82-7
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5660318
• PubChem ID: 165891462
• Update Time: 2025-05-28

5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno2,3-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid
• EN300-27725375
• 2580186-82-7
• 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno2,3-dpyrimidine-6-carboxylic acid

• Inchi： 1S/C17H15N3O4S/c1-9-12-13(14(16(21)22)25-15(12)19-10(2)18-9)20-17(23)24-8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： QHQQMWOGROSHJH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=C(C)N=C(C)N=C12)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 130Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno2,3-dpyrimidine-6-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 2580186-82-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 2580186-82-7) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its thieno[2,3-d]pyrimidine core, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's benzyloxycarbonylamino and carboxylic acid functional groups make it a valuable intermediate in synthesizing more complex molecules. Its 2,4-dimethyl substitution pattern further contributes to its stability and reactivity, making it a preferred choice for combinatorial chemistry libraries. Recent studies have explored its role in modulating enzyme activity, particularly in kinase inhibition, a hot topic in cancer research and autoimmune disease therapy.

One of the most frequently asked questions in online forums and academic discussions is: "What are the synthetic routes for 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid?" The answer lies in multi-step organic synthesis, often starting from commercially available thieno[2,3-d]pyrimidine precursors. The introduction of the benzyloxycarbonyl protecting group is a critical step, ensuring selective reactivity during subsequent transformations. This aligns with the growing demand for sustainable and efficient synthetic methodologies, a key concern in modern green chemistry initiatives.

From an analytical perspective, the compound's purity and characterization are paramount. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structure and quality. The rise of AI-assisted drug design has also brought attention to compounds like this, as machine learning models increasingly rely on high-quality, well-characterized building blocks for virtual screening and molecular docking studies.

Another trending topic is the compound's potential in fragment-based drug discovery (FBDD). Its moderate molecular weight and balanced hydrophilicity/lipophilicity make it an ideal candidate for fragment libraries. Researchers are actively investigating its pharmacophore features to identify novel binding motifs, addressing the urgent need for new therapeutic agents against drug-resistant pathogens and chronic diseases.

In the context of intellectual property, CAS No. 2580186-82-7 has been referenced in several patent applications, particularly those related to kinase inhibitors and anti-inflammatory agents. This underscores its commercial relevance and the pharmaceutical industry's ongoing interest in thienopyrimidine derivatives. As regulatory agencies emphasize the importance of novel chemical entities, compounds like this are likely to remain at the forefront of preclinical research.

Environmental and safety considerations are also part of the discourse surrounding this compound. While not classified as hazardous, proper handling protocols are recommended due to its potential irritant properties. This reflects the broader industry shift toward responsible chemical management and workplace safety, topics that dominate EHS (Environmental, Health, and Safety) discussions in research institutions.

Looking ahead, the demand for 5-{(benzyloxy)carbonylamino}-2,4-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid is expected to grow, driven by its utility in both academic and industrial settings. Its compatibility with automated synthesis platforms and parallel reaction optimization techniques positions it as a key player in high-throughput screening campaigns. For those searching "where to buy CAS 2580186-82-7," specialized chemical suppliers and custom synthesis providers remain the primary sources, often offering tailored solutions for specific research needs.

In conclusion, this compound exemplifies the intersection of traditional organic chemistry and cutting-edge drug development. Its multifaceted applications—from medicinal chemistry to materials science—highlight why it continues to captivate researchers worldwide. As scientific databases and search engines index more studies involving this molecule, its digital footprint will undoubtedly expand, making it a recurring subject in both scholarly literature and industry white papers.